Alkali- and nitrate-free synthesis of highly active Mg–Al hydrotalcite-coated alumina for FAME production†
Catalysis Science & Technology Pub Date: 2014-01-22 DOI: 10.1039/C3CY00902E
Abstract
Mg–Al hydrotalcite coatings have been grown on alumina via a novel alkali- and nitrate-free impregnation route and subsequent calcination and hydrothermal treatment. The resulting Mg–HT/Al2O3 catalysts significantly outperform conventional bulk hydrotalcites prepared via co-precipitation in the transesterification of C4–C18 triglycerides for fatty acid methyl ester (FAME) production, with rate enhancements increasing with alkyl chain length. This promotion is attributed to improved accessibility of bulky triglycerides to active surface base sites over the higher area alumina support compared to conventional hydrotalcites wherein many active sites are confined within the micropores.
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Journal Name：Catalysis Science & Technology
Research Products
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CAS no.: 14486-12-5
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CAS no.: 14959-84-3
